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Compound of Interest

Compound Name: Fumitremorgin C

Cat. No.: B1674183

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fumitremorgin C is a potent and specific inhibitor of the breast cancer resistance protein
(BCRP/ABCG2), a multidrug transporter that plays a significant role in the resistance of cancer
cells to various chemotherapeutic agents.[1][2] As a tremorgenic mycotoxin isolated from
Aspergillus fumigatus, its ability to reverse BCRP-mediated multidrug resistance makes it a
valuable tool in cancer research and drug development.[1][3] Accurate and consistent
preparation of Fumitremorgin C stock solutions is critical for obtaining reliable and
reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of Fumitremorgin C stock solutions.

Physicochemical Properties

A summary of the key physicochemical properties of Fumitremorgin C is presented in the
table below. This information is essential for accurate calculations and proper handling of the
compound.
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Property Value References
Molecular Formula C22H25N303 [1]
Molecular Weight 379.45 g/mol [4]
Tan Lyophilisate or Crystalline
Appearance ) [1][5]
Solid
Purity 295% - 298% (by HPLC) [1]
CAS Number 118974-02-0 [1]

Solubility and Storage

Proper dissolution and storage are paramount to maintaining the integrity and activity of

Fumitremorgin C. It has poor water solubility.[1]

Solvent Solubility References
Soluble to 10 mM; up to 50

DMSO mg/mL (may require [61[7]
sonication)

Methanol Soluble [11[2][8]

Ethanol Soluble [1]18]

Chloroform Soluble [2][8]
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Condition Recommendation References
Solid Compound Storage Store at -20°C or 2-8°C. [1112]
Aliguot and store at -20°C for
] up to 3 months or -80°C for up
Stock Solution Storage ) [9][10]
to 2 years. Avoid repeated
freeze-thaw cycles.
The solid compound is stable
Stability for at least 4 years when [2]

stored correctly.

Experimental Protocol: Preparation of a 10 mM
Fumitremorgin C Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Fumitremorgin C in

dimethyl sulfoxide (DMSO), a commonly used solvent for this compound.

Materials:

Vortex mixer

(Optional) Sonicator

Safety Precautions:

Fumitremorgin C (solid)

Calibrated analytical balance

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Pipettes and sterile, filtered pipette tips
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» Fumitremorgin C is a mycotoxin and should be handled with appropriate personal
protective equipment (PPE), including gloves, a lab coat, and safety glasses.[5]

» Work in a well-ventilated area or a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for complete safety information.[5]
Procedure:

» Pre-weighing Preparation:

o Allow the vial of Fumitremorgin C to equilibrate to room temperature before opening to
prevent condensation of moisture.

e Calculating the Required Mass:

o To prepare a 10 mM stock solution, the required mass of Fumitremorgin C can be
calculated using the following formula:

» Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
o For example, to prepare 1 mL of a 10 mM stock solution:
» Mass (mg) = 10 mmol/L * 0.001 L * 379.45 g/mol = 3.7945 mg
e Weighing Fumitremorgin C:

o Carefully weigh out the calculated amount of Fumitremorgin C using a calibrated
analytical balance and place it into a sterile microcentrifuge tube.

e Dissolution:

o Add the appropriate volume of anhydrous DMSO to the tube containing the
Fumitremorgin C. For the example above, add 1 mL of DMSO.

o Vortex the solution thoroughly until the solid is completely dissolved. If necessary, use a
sonicator to aid dissolution.[6][7] Visually inspect the solution to ensure there are no visible
particles.
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 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile cryovials or
microcentrifuge tubes. This minimizes the number of freeze-thaw cycles the main stock
undergoes.[10]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

o Store the aliquots at -20°C or -80°C.[9] Stock solutions in DMSO are reported to be stable
for up to 3 months at -20°C.[10]

Preparation of Working Solutions:
o For cell-based assays, a suggested starting concentration is between 1-5 uM.[10]

o To prepare a working solution, thaw an aliquot of the stock solution and dilute it to the
desired final concentration in the appropriate cell culture medium or buffer.

e |tis recommended to prepare working solutions fresh for each experiment.[3]

Visualizations

Below are diagrams illustrating the experimental workflow and the inhibitory pathway of
Fumitremorgin C.
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Caption: Workflow for preparing Fumitremorgin C stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Fumitremorgin C Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674183#how-to-prepare-fumitremorgin-c-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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